Cas no 38488-17-4 (Ethanone, 1-(4-nitrophenyl)-2-(phenylsulfonyl)-)

• Product Name: Ethanone, 1-(4-nitrophenyl)-2-(phenylsulfonyl)-
• CAS No: 38488-17-4
• MF: C₁₄H₁₁NO₅S
• MW: 305.305842638016
• CID: 1490079
• PubChem ID: 11141268
• Update Time: 2025-04-21

Ethanone, 1-(4-nitrophenyl)-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-nitrophenyl)-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-1-(4-nitrophenyl)ethanone
• DTXSID80456743
• 2-(Benzenesulfonyl)-1-(4-nitrophenyl)ethan-1-one
• 1-(4-nitrophenyl)-2-(phenylsulfonyl)ethanone
• WJ46RZ52VH
• 38488-17-4
• CHEMBL393284
• Phenylsulfonyl(p-nitrobenzoyl)methane
• SCHEMBL6908652
• BDBM50212551
• PD179016
• AKOS003309631

• Inchi： 1S/C14H11NO5S/c16-14(11-6-8-12(9-7-11)15(17)18)10-21(19,20)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： GBLYERGOMLTORH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 305.03583
• Monoisotopic Mass: 305.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 94.35